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Compound of Interest

Compound Name:
1-(2-Ethoxy-5-

propylphenyl)ethanamine

CAS No.: 634150-54-2

Cat. No.: B12572399

Get Quote

A Multi-Modal Spectroscopic Guide for Analytical Scientists

Executive Summary & Molecular Profile
Target Molecule: 1-(2-Ethoxy-5-propylphenyl)ethanamine Molecular Formula: C₁₃H₂₁NO

Exact Mass: 207.1623 Da Context: This molecule belongs to the class of

-methylbenzylamines. It features a chiral center at the exocyclic benzylic carbon and a specific
1,2,5-substitution pattern on the aromatic ring. Accurate elucidation is critical for distinguishing
it from regioisomers (e.g., 2-propoxy-5-ethyl analogs) and establishing the purity of
pharmaceutical precursors.

Structural Breakdown
Core Scaffold: 1-Phenyl-ethanamine (also known as

-methylbenzylamine).

Substituent A (Position 2): Ethoxy group (
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).

Substituent B (Position 5): n-Propyl group (

).

Chirality: The C1 position (benzylic) is a stereocenter (

).

Elucidation Workflow (SOP)
The following workflow enforces a self-validating logic path, moving from elemental

composition to absolute stereochemistry.
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Unknown Isolate
(>98% Purity)

Step 1: HR-MS (ESI+)
Determine Formula (C13H21NO)

Calc DBE = 4

Step 2: FT-IR
Confirm Primary Amine & Ether

Step 3: 1H & 13C NMR
Establish Proton Count & Carbon Types

Step 4: 2D NMR (HMBC/NOESY)
Prove Regiochemistry (2-OEt vs 5-Pr)

 Ambiguity Resolution

Step 5: Chiral HPLC/Mosher's
Determine R/S Configuration

Certified Structure
1-(2-Ethoxy-5-propylphenyl)ethanamine

Click to download full resolution via product page

Figure 1: The logical hierarchy of structural confirmation, prioritizing regiochemical proof before

stereochemical assignment.

Step-by-Step Analytical Protocol
Step 1: High-Resolution Mass Spectrometry (HRMS)
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Objective: Validate elemental composition and analyze fragmentation to confirm the amine tail.

Method: ESI-QTOF in Positive Mode.

Target Ion:

m/z.

Fragmentation Logic (MS/MS):

Base Peak (m/z 44): The signature of

-methyl amines. A McLafferty-like rearrangement or simple

-cleavage breaks the benzylic bond, releasing the

fragment.

Tropylium Ion (m/z ~163): Loss of the amine chain (

) generates the substituted benzyl/tropylium cation (

).

Step 2: Nuclear Magnetic Resonance (NMR) Strategy
This is the definitive step. The challenge is distinguishing the ethoxy and propyl chains and

proving their positions (1,2,5-pattern).

A. 1H NMR Assignment (400 MHz, CDCl3)
Note: Chemical shifts (

) are predicted estimates based on substituent additivity rules.
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Position Group (ppm) Multiplicity Integration
Diagnostic
Insight

Ar-H6 Aromatic 7.15
d (

Hz)
1H

Meta-

coupling only;

proves H6 is

isolated from

H3/H4.

Located ortho

to the amine

chain.

Ar-H4 Aromatic 6.98
dd (

Hz)
1H

Ortho+Meta

coupling;

proves 1,2,4-

relationship

of protons

(therefore

1,2,5-

substitution of

groups).

Ar-H3 Aromatic 6.75
d (

Hz)
1H

Ortho-

coupling;

shielded by

the adjacent

2-Ethoxy

group.

-CH Methine 4.35
q (

Hz)
1H

Benzylic

proton.

Quartet due

to adjacent

methyl.[1]

O-CH2 Ethoxy 4.05
q (

Hz)
2H

Characteristic

deshielded

ether region.
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Ar-CH2 Propyl 2.52
t (

Hz)
2H

Benzylic

methylene of

the propyl

chain.

Propyl-CH2 Propyl 1.60 m 2H
Middle

methylene.

-Me Methyl 1.38
d (

Hz)
3H

Doublet

coupled to

the benzylic

methine.

OEt-Me Methyl 1.42
t (

Hz)
3H

Triplet of the

ethoxy group.

Pr-Me Methyl 0.92
t (

Hz)
3H

Terminal

methyl of

propyl chain.

B. 2D NMR: The "Smoking Gun" for Regiochemistry
To confirm the Propyl group is at position 5 and Ethoxy at position 2 (and not vice versa), you

must use HMBC (Heteronuclear Multiple Bond Correlation).

Critical Correlation 1: The O-CH2 protons (4.05 ppm) will show a strong

correlation to C2 (aromatic quaternary carbon, ~155 ppm).

Critical Correlation 2: The Ar-H6 (7.15 ppm) will show a

correlation to the benzylic amine carbon (

-C) and C2 (bearing the ethoxy).

Differentiation: If the propyl were at position 2, the O-CH2 correlation would be absent at C2,

and Ar-CH2 signals would correlate there instead.

Step 3: Stereochemical Analysis
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The molecule has one chiral center at the benzylic position.

Method: Derivatization with (R)- and (S)-

-methoxy-

-(trifluoromethyl)phenylacetyl chloride (Mosher's Acid Chloride).

Analysis: Compare

(

) in 1H NMR to assign absolute configuration (

or

) based on the shielding sectors of the Mosher amide.

Synthesis Pathway (Retro-Synthetic Confirmation)
Understanding the synthesis aids in identifying potential impurities (e.g., unreduced ketone).

2-Ethoxy-5-propylacetophenone
(Ketone Intermediate)

1-(2-Ethoxy-5-propylphenyl)ethanamine
(Racemic Target)

 Reductive Amination

NH4OAc / NaBH3CN
(Reductive Amination)

Click to download full resolution via product page

Figure 2: The primary synthetic route involves the reductive amination of the corresponding

acetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr000665j
https://www.benchchem.com/product/b12572399?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/26594539/
https://pubmed.ncbi.nlm.nih.gov/26594539/
https://www.benchchem.com/product/b12572399/docs#comprehensive-structural-elucidation-of-1-2-ethoxy-5-propylphenyl-ethanamine
https://www.benchchem.com/product/b12572399/docs#comprehensive-structural-elucidation-of-1-2-ethoxy-5-propylphenyl-ethanamine
https://www.benchchem.com/product/b12572399/docs#comprehensive-structural-elucidation-of-1-2-ethoxy-5-propylphenyl-ethanamine
https://www.benchchem.com/product/b12572399/docs#comprehensive-structural-elucidation-of-1-2-ethoxy-5-propylphenyl-ethanamine
https://www.benchchem.com/product/b12572399?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12572399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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